
The Interplay of Methyl 9-oxononanoate and
Azelaic Acid: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl 9-oxononanoate

Cat. No.: B047897 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth exploration of the chemical and biological relationship

between Methyl 9-oxononanoate and azelaic acid. Both are C9 aliphatic compounds, with

azelaic acid being a dicarboxylic acid and Methyl 9-oxononanoate being a mono-methyl ester

aldehyde. Their primary connection lies in their common origin from the oxidative cleavage of

oleic acid, a widely applied industrial process. While azelaic acid is a well-established

therapeutic agent with diverse dermatological applications, Methyl 9-oxononanoate serves

primarily as a versatile chemical intermediate. This guide will detail their synthesis, chemical

properties, biological significance, and the experimental methodologies used in their study.

Introduction
Azelaic acid, a naturally occurring saturated dicarboxylic acid found in grains like wheat, rye,

and barley, has garnered significant attention in the pharmaceutical and cosmetic industries.[1]

[2][3][4] Its established antimicrobial, anti-inflammatory, and anti-keratinizing properties have

led to its approval for the treatment of acne and rosacea.[2][5][6] Industrially, azelaic acid is

primarily produced through the ozonolysis of oleic acid.[1][7][8] This process also yields a co-

product, nonanoic acid, or in the case of methyl oleate ozonolysis, Methyl 9-oxononanoate.[9]

[10][11]
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Methyl 9-oxononanoate, a fatty aldehyde methyl ester, is a key chemical intermediate.[12][13]

Its bifunctional nature, possessing both an aldehyde and a methyl ester group, makes it a

valuable precursor in the synthesis of a variety of molecules, including fragrances, polymers,

and potential bioactive compounds.[12][14] This guide aims to elucidate the intricate

relationship between these two molecules, from their synthesis to their distinct yet

interconnected roles in science and industry.

Chemical Synthesis and Relationship
The most significant link between azelaic acid and Methyl 9-oxononanoate is their co-

production from the oxidative cleavage of oleic acid or its methyl ester.

Ozonolysis of Oleic Acid and Methyl Oleate
The industrial synthesis of azelaic acid predominantly relies on the ozonolysis of oleic acid.[7]

[8] This reaction involves the cleavage of the carbon-carbon double bond in oleic acid by

ozone. The resulting ozonide is then subjected to an oxidative work-up, typically with oxygen or

hydrogen peroxide, to yield azelaic acid and nonanoic acid.[15]

When methyl oleate is used as the starting material, the ozonolysis followed by an oxidative or

reductive work-up yields Methyl 9-oxononanoate and other products. Specifically, the

cleavage of the double bond results in two nine-carbon chains. One chain, containing the

original ester group, becomes Methyl 9-oxononanoate. The other C9 fragment can form

nonanal or nonanoic acid depending on the work-up conditions.
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Alternative Synthetic Routes
Concerns over the safety and environmental impact of ozonolysis have prompted research into

alternative, "greener" synthetic routes.[7] These include chemo-enzymatic methods involving

epoxidation of oleic acid followed by oxidative cleavage.[7]
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Physicochemical Properties
A summary of the key physicochemical properties of Methyl 9-oxononanoate and azelaic acid

is presented in the table below for easy comparison.

Property Methyl 9-oxononanoate Azelaic Acid

IUPAC Name methyl 9-oxononanoate Nonanedioic acid

Molecular Formula C₁₀H₁₈O₃ C₉H₁₆O₄

Molecular Weight 186.25 g/mol [13] 188.22 g/mol

Appearance - White crystalline powder[3]

Melting Point - 109-111 °C

Boiling Point 125-145 °C at 9 Torr[16] 286.5 °C at 100 mmHg

Solubility Soluble in organic solvents[17]
Poorly soluble in water, soluble

in hot water and alcohol[3][18]

CAS Number 1931-63-1[13] 123-99-9

Experimental Protocols
Synthesis of Azelaic Acid and Methyl 9-oxononanoate
via Ozonolysis of Methyl Oleate
This protocol is a generalized representation based on established ozonolysis procedures.

Materials:

Methyl oleate

Methanol (or other suitable solvent)

Ozone (generated from an ozone generator)

Oxygen or Hydrogen Peroxide (for oxidative work-up)
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Sodium bicarbonate or other base for neutralization

Organic solvent for extraction (e.g., diethyl ether)

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

Dissolution: Dissolve methyl oleate in methanol in a reaction vessel equipped with a gas inlet

tube and a cold bath.

Ozonolysis: Cool the solution to a low temperature (typically -78°C). Bubble ozone gas

through the solution until the reaction is complete (indicated by a blue color from excess

ozone or monitored by TLC).

Purging: Purge the solution with nitrogen or argon to remove excess ozone.

Oxidative Work-up: Add an oxidizing agent, such as hydrogen peroxide, to the reaction

mixture to cleave the ozonide and form the carboxylic acid and aldehyde.

Neutralization and Extraction: Neutralize the reaction mixture with a base like sodium

bicarbonate. Extract the products with an organic solvent.

Separation and Purification: The aqueous layer will contain the sodium salt of azelaic acid.

Acidification of this layer will precipitate azelaic acid, which can be collected by filtration. The

organic layer will contain Methyl 9-oxononanoate, which can be purified by distillation or

column chromatography.

Synthesis of Methyl 9-(2-iminothiazol-3(2H)-yl)-9-
oxononanoate
This protocol describes the synthesis of a bioactive derivative from Methyl 9-oxononanoate's

precursor.[19]

Materials:

Azelaic acid monomethyl ester
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Oxalyl chloride

2-aminothiazole

Anhydrous dichloromethane (CH₂Cl₂)

Silica gel for chromatography

Procedure:

Acyl Chloride Formation: Convert azelaic acid monomethyl ester to its corresponding acyl

chloride, methyl 9-chloro-9-oxononanoate, by reacting it with oxalyl chloride.

Coupling Reaction: In a nitrogen atmosphere, add a solution of 2-aminothiazole in anhydrous

CH₂Cl₂ to a solution of methyl 9-chloro-9-oxononanoate in the same solvent.

Reaction Monitoring: Stir the mixture for several hours and monitor the reaction progress

using thin-layer chromatography (TLC).

Purification: Purify the product by silica gel column chromatography.

Quantitative Data
The following table summarizes reported yields for relevant reactions.
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Reaction Product(s) Reported Yield Reference

Ozonolysis of oleic

acid with performic

acid work-up

Azelaic acid up to 95% [15]

Schotten-Baumann

type reaction of

methyl 9-chloro-9-

oxononanoate and 2-

aminothiazole

Methyl 9-(2-

iminothiazol-3(2H)-

yl)-9-oxononanoate

43% [19]

Friedel-Crafts

acylation of N-methyl

indole with methyl 9-

chloro-9-

oxononanoate

Methyl 9-(1-methyl-

1H-indol-3-yl)-9-

oxononanoate

40% [20]

Biological Activity and Signaling Pathways
Azelaic Acid: A Multifunctional Therapeutic Agent
Azelaic acid's therapeutic efficacy stems from its diverse biological activities.[21] It exhibits

antibacterial effects, particularly against Propionibacterium acnes, a key bacterium in the

pathogenesis of acne.[5] Its anti-inflammatory properties contribute to its effectiveness in

treating inflammatory skin conditions like rosacea.[4][5] Azelaic acid also has anti-keratinizing

effects, helping to normalize the shedding of skin cells and prevent the formation of

comedones.[1] Furthermore, it is a competitive inhibitor of tyrosinase, an enzyme involved in

melanin production, making it useful in treating hyperpigmentation disorders.[4][5]
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Methyl 9-oxononanoate: A Chemical Intermediate with
Potential Biological Relevance
Currently, there is limited direct research on the specific biological activities of Methyl 9-
oxononanoate. Its primary role is as a precursor in chemical synthesis.[12] However, as an

oxidized lipid, it belongs to a class of molecules known to be involved in cell signaling and

inflammation.[12] The aldehyde functionality of Methyl 9-oxononanoate makes it reactive

towards nucleophiles, suggesting potential interactions with biological macromolecules. Further

research is warranted to explore its potential pharmacological effects.

Applications in Drug Development and Research
Azelaic acid is a well-established active pharmaceutical ingredient in dermatology.[2][22] Its

use in topical formulations for acne and rosacea is widespread.[6] Ongoing research focuses

on novel delivery systems to enhance its skin penetration and efficacy.[21]

Methyl 9-oxononanoate serves as a valuable building block in medicinal chemistry.[12] Its

structure can be modified to create novel compounds with potential therapeutic activities. For

instance, it has been used to synthesize hybrid molecules with antiproliferative properties

against cancer cell lines.[20]

Conclusion
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The relationship between Methyl 9-oxononanoate and azelaic acid is primarily rooted in their

common synthetic origin from oleic acid. While azelaic acid has a well-defined and significant

role in medicine, particularly in dermatology, Methyl 9-oxononanoate's value lies in its

versatility as a chemical intermediate. Understanding their synthesis and properties is crucial

for optimizing the production of azelaic acid and for harnessing the synthetic potential of

Methyl 9-oxononanoate in developing new molecules for various applications, including drug

discovery. Future research into the potential biological activities of Methyl 9-oxononanoate
may reveal new therapeutic avenues for this readily available bio-based chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Azelaic acid - Wikipedia [en.wikipedia.org]

2. benthamdirect.com [benthamdirect.com]

3. AZELAIC ACID - The active material for pharma application - Azelaic [azelaic.com]

4. assets.bmctoday.net [assets.bmctoday.net]

5. Azelaic Acid: Evidence-based Update on Mechanism of Action and Clinical Application -
JDDonline - Journal of Drugs in Dermatology [jddonline.com]

6. premierconsulting.com [premierconsulting.com]

7. Azelaic Acid: A Bio-Based Building Block for Biodegradable Polymers - PMC
[pmc.ncbi.nlm.nih.gov]

8. Azelaic Acid Manufacturing for Industrial Use Market Size & Share | Industry Growth 2032
[databridgemarketresearch.com]

9. ACP - Ozonolysis of fatty acid monolayers at the airâ��water interface: organic films
may persist at the surface of atmospheric aerosols [acp.copernicus.org]

10. acp.copernicus.org [acp.copernicus.org]

11. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]

12. Methyl 9-oxononanoate | Research Chemical [benchchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b047897?utm_src=pdf-body
https://www.benchchem.com/product/b047897?utm_src=pdf-body
https://www.benchchem.com/product/b047897?utm_src=pdf-body
https://www.benchchem.com/product/b047897?utm_src=pdf-body
https://www.benchchem.com/product/b047897?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Azelaic_acid
https://www.benthamdirect.com/content/journals/cdth/10.2174/1574885514666190904160228
https://azelaic.com/about/azelaic-acid/
https://assets.bmctoday.net/practicaldermatology/pdfs/pd0313_ClinicalFocus.pdf
https://jddonline.com/articles/azelaic-acid-evidence-based-update-on-mechanism-of-action-and-clinical-application-S1545961615P0964X/
https://jddonline.com/articles/azelaic-acid-evidence-based-update-on-mechanism-of-action-and-clinical-application-S1545961615P0964X/
https://premierconsulting.com/resources/blog/changing-face-a-review-of-the-regulatory-history-of-azelaic-acid-and-the-changing-requirements-at-fda/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8659112/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8659112/
https://www.databridgemarketresearch.com/reports/global-azelaic-acid-manufacturing-for-industrial-use-market
https://www.databridgemarketresearch.com/reports/global-azelaic-acid-manufacturing-for-industrial-use-market
https://acp.copernicus.org/articles/21/1325/2021/
https://acp.copernicus.org/articles/21/1325/2021/
https://acp.copernicus.org/preprints/acp-2020-717/acp-2020-717-manuscript-version5.pdf
https://pure-oai.bham.ac.uk/ws/portalfiles/portal/135079365/acp_21_1325_2021.pdf
https://www.benchchem.com/product/b047897
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. Methyl 9-oxononanoate | C10H18O3 | CID 74732 - PubChem
[pubchem.ncbi.nlm.nih.gov]

14. benchchem.com [benchchem.com]

15. researchgate.net [researchgate.net]

16. chembk.com [chembk.com]

17. 9-OXO-NONANOIC ACID METHYL ESTER｜lookchem [lookchem.com]

18. researchgate.net [researchgate.net]

19. mdpi.com [mdpi.com]

20. mdpi.com [mdpi.com]

21. mdpi.com [mdpi.com]

22. A Comprehensive Review of Azelaic Acid Pharmacological Properties, Clinical
Applications, and Innovative Topical Formulations - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [The Interplay of Methyl 9-oxononanoate and Azelaic
Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047897#relationship-between-methyl-9-
oxononanoate-and-azelaic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-9-oxononanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-9-oxononanoate
https://www.benchchem.com/pdf/Methyl_9_hydroxynonanoate_A_Technical_Guide_to_its_Synthesis_Properties_and_Biological_Landscape.pdf
https://www.researchgate.net/publication/237849046_Ozonolysis_of_unsaturated_fatty_acids_I_Ozonolysis_of_oleic_acid
https://www.chembk.com/en/chem/Methyl%209-oxononanoate
https://www.lookchem.com/ProductWholeProperty_LCPL277377.htm
https://www.researchgate.net/publication/396511426_Azelaic_Acid_in_Dermatology_A_Review_of_Its_Mechanism_of_Action
https://www.mdpi.com/1422-8599/2023/1/M1580
https://www.mdpi.com/1422-8599/2023/1/M1579
https://www.mdpi.com/1424-8247/18/9/1273
https://pmc.ncbi.nlm.nih.gov/articles/PMC12472904/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12472904/
https://www.benchchem.com/product/b047897#relationship-between-methyl-9-oxononanoate-and-azelaic-acid
https://www.benchchem.com/product/b047897#relationship-between-methyl-9-oxononanoate-and-azelaic-acid
https://www.benchchem.com/product/b047897#relationship-between-methyl-9-oxononanoate-and-azelaic-acid
https://www.benchchem.com/product/b047897#relationship-between-methyl-9-oxononanoate-and-azelaic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b047897?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

